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Compound of Interest

Tetrabutylammonium
Compound Name:

Dibromoiodide
CAS No.: 15802-00-3
Cat. No.: B108187

Get Quote

\ J

Disclaimer: The following data pertains to Tetrabutylammonium lodide (TBAI). The initial
request for "TBADI" did not yield a recognized chemical compound. It is presumed that
"TBADI" was a typographical error and the intended compound was TBAI.

This technical guide provides a comprehensive overview of the physical and spectroscopic
properties of Tetrabutylammonium lodide (TBAI), a quaternary ammonium salt widely utilized in
chemical synthesis and research. This document is intended for researchers, scientists, and
drug development professionals.

Physical Properties

Tetrabutylammonium iodide is a white to pale yellow crystalline powder.[1] It is a salt composed
of a tetrabutylammonium cation and an iodide anion. The physical properties of TBAI are
summarized in the table below.
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Property Value References
Molecular Formula Ci6H36IN [1112]
Molecular Weight 369.37 g/mol [1][3]

White to pale yellow crystalline
Appearance [1]

powder
Melting Point 141-149 °C [3114]

Soluble in water, methanol,
B ethanol, acetonitrile, and
Solubility _ _ [1][5][6]
dimethyl sulfoxide (DMSO).

Insoluble in benzene.

Density ~1.1 g/cm?3 [1]
Crystal System Monoclinic [1][2]
Space Group C2/c [1][2]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and characterization of TBAI. The
following sections detail the key spectroscopic data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and proton framework of a
molecule.

1H NMR Spectroscopy: The proton NMR spectrum of TBAI typically exhibits signals
corresponding to the different protons of the butyl chains.

13C NMR Spectroscopy: The carbon NMR spectrum provides information about the carbon
atoms in the tetrabutylammonium cation.
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Chemical Shifts (ppm) &

Nucleus Solvent .

Multiplicity

Signals corresponding to the
1H CDClIs J P J

butyl group protons.

Signals corresponding to the
13C CDCls

butyl group carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The FT-IR
spectrum of TBAI shows characteristic absorption bands for C-H stretching and bending

vibrations of the butyl groups.

Key Absorption Bands

Technique Sample Preparation
(cm™)
C-H stretching and bending
ATR-IR Neat o
vibrations
S ) C-H stretching and bending
KBr-Pellet Solid dispersion

vibrations

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound.
Technique lonization Mode Key Fragments (m/z)
GC-MS Electron lonization (EI) 142,100, 57, 242, 143

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.
TBAI exhibits absorbance in the UV region.
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Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above. Specific instrument parameters may vary.

NMR Spectroscopy

A sample of TBAI is dissolved in a deuterated solvent, typically chloroform-d (CDClIs), and
placed in an NMR tube.[7] The spectrum is then acquired on an NMR spectrometer. For *H
NMR, the spectral width is typically set to scan the proton chemical shift range. For 13C NMR, a
wider spectral width is used to cover the carbon chemical shift range.

IR Spectroscopy

For Attenuated Total Reflectance (ATR)-IR, a small amount of the solid TBAI sample is placed
directly on the ATR crystal.[8] For KBr-pellet IR, a small amount of TBAI is ground with dry
potassium bromide (KBr) and pressed into a thin pellet.[8] The spectrum is then recorded using
an FTIR spectrometer.

Mass Spectrometry

For Gas Chromatography-Mass Spectrometry (GC-MS), a dilute solution of TBAI in a suitable
volatile solvent is injected into the GC. The compound is vaporized and separated on the GC
column before entering the mass spectrometer, where it is ionized, typically by electron
ionization (EI), and the mass-to-charge ratio of the fragments is detected.[S]

Logical Workflow for TBAI Characterization

The following diagram illustrates a typical workflow for the physical and spectroscopic
characterization of a TBAI sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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